Cas no 133032-36-7 (3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one)

• Product name: 3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one
• CAS No: 133032-36-7
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 231296
• PubChem ID: 2345424

3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one
• 3-(4-BUTYL-PHENYL)-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
• 3-(4-butylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
• 4(1H)-Quinazolinone,3-(4-butylphenyl)-2,3-dihydro-2-thioxo-
• 3-(p-Butylphenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydrochinazolin
• AC1M6B5V
• AC1Q2VEQ
• ACMC-1C8G5
• CTK4B8299
• STK415166
• 2,3-O-ISOPROPYLIDENE-BETA-D-RIBOFURANOSYLAMINEP-TOLUENESULFONATESALT
• 3-(4-Butylphenyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
• Z56827588
• 133032-36-7
• EN300-03141
• DTXSID40368196
• AKOS000115789
• 3-(4-butylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： InChI=1S/C18H18N2OS/c1-2-3-6-13-9-11-14(12-10-13)20-17(21)15-7-4-5-8-16(15)19-18(20)22/h4-5,7-12H,2-3,6H2,1H3,(H,19,22)
• InChI Key： RZSFOZHOBTVXQA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2C(=O)C3C(=CC=CC=3)N=C2S)=CC=1)CCC

Computed Properties

• Exact Mass: 310.11414
• Monoisotopic Mass: 310.113984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.26
• Boiling Point: 471.1°Cat760mmHg
• Flash Point: 238.7°C
• Refractive Index: 1.673
• PSA: 32.34